Cas no 23458-50-6 (2-(1h-benzimidazol-2-yl)-2,4-dimethylpentan-3-one)

• Product Name: 2-(1h-benzimidazol-2-yl)-2,4-dimethylpentan-3-one
• CAS No: 23458-50-6
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 912674
• PubChem ID: 314286
• Update Time: 2025-04-19

2-(1h-benzimidazol-2-yl)-2,4-dimethylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(1h-benzimidazol-2-yl)-2,4-dimethylpentan-3-one
• AC1L7PAH; ZINC13283523; NSC231576; 2-(1H-Benzimidazol-2-yl)-2,4-dimethyl-pentan-3-on; 2-(1H-benzoimidazol-2-yl)-2,4-dimethyl-pentan-3-one; 2-(2,4-Dimethyl-3-oxo-2-pentyl)-benzimidazol; 2-(1H-benzimidazol-2-yl)-2,4-dimethyl-pentan-3-one;
• NSC-231576
• DTXSID60310758
• 23458-50-6
• 2-(1H-benzimidazol-2-yl)-2,4-dimethyl-3-pentanone
• NSC231576

• Inchi： 1S/C14H18N2O/c1-9(2)12(17)14(3,4)13-15-10-7-5-6-8-11(10)16-13/h5-9H,1-4H3,(H,15,16)
• InChI Key： WIHKPWWWRFYGJH-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C)(C)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 230.14204
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75